Cas no 1638920-41-8 (2-Azaspiro[3.4]octan-6-ol)

• Product Name: 2-Azaspiro[3.4]octan-6-ol
• CAS No: 1638920-41-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD30802093
• CID: 4610335
• Update Time: 2025-08-02

2-Azaspiro[3.4]octan-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-azaspiro[3.4]octan-6-ol
• SB11639
• 2-Azaspiro[3.4]octan-6-ol

• MDL： MFCD30802093
• Inchi： 1S/C7H13NO/c9-6-1-2-7(3-6)4-8-5-7/h6,8-9H,1-5H2
• InChI Key： JVEMDMMDFHXQSB-UHFFFAOYSA-N
• SMILES： OC1CCC2(CNC2)C1

Computed Properties

• Exact Mass: 127.099714038 g/mol
• Monoisotopic Mass: 127.099714038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.299
• Molecular Weight: 127.18

Additional information on 2-Azaspiro[3.4]octan-6-ol

Exploring the Versatile Applications and Properties of 2-Azaspiro[3.4]octan-6-ol (CAS No: 1638920-41-8)

2-Azaspiro[3.4]octan-6-ol (CAS No: 1638920-41-8) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic structure and functional hydroxyl group make it a valuable building block for drug discovery and material science. Researchers are increasingly exploring its potential in designing novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory drugs.

The molecular framework of 2-Azaspiro[3.4]octan-6-ol features a nitrogen-containing spirocycle, which enhances its stability and bioavailability. This structural characteristic is highly sought after in medicinal chemistry, as it allows for the development of compounds with improved pharmacokinetic properties. The hydroxyl group at the 6-position further provides a handle for chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities.

Recent studies highlight the role of 2-Azaspiro[3.4]octan-6-ol in addressing neurodegenerative diseases, a hot topic in modern healthcare. With the global rise in conditions like Alzheimer's and Parkinson's disease, researchers are investigating spirocyclic compounds for their potential to cross the blood-brain barrier (BBB) and modulate neuronal pathways. The compound's ability to interact with G-protein-coupled receptors (GPCRs) makes it a promising candidate for next-generation CNS therapeutics.

In addition to its pharmaceutical applications, 2-Azaspiro[3.4]octan-6-ol is also being explored in agrochemical research. Its structural motifs are being leveraged to develop new pesticides and herbicides with enhanced efficacy and reduced environmental impact. The compound's spirocyclic core contributes to its metabolic stability, a critical factor in designing sustainable agrochemicals.

The synthesis of 2-Azaspiro[3.4]octan-6-ol involves advanced organic chemistry techniques, including catalytic cyclization and stereoselective oxidation. These methods ensure high purity and yield, meeting the stringent requirements of industrial and academic laboratories. Recent advancements in flow chemistry have further streamlined its production, making it more accessible for large-scale applications.

From a commercial perspective, the demand for 2-Azaspiro[3.4]octan-6-ol is steadily increasing, driven by its versatility and potential in drug discovery pipelines. Pharmaceutical companies are actively seeking high-quality batches of this compound to accelerate their R&D efforts. Suppliers are responding by optimizing scalable synthetic routes and ensuring consistent supply chains to meet global demand.

Environmental and regulatory considerations are also shaping the future of 2-Azaspiro[3.4]octan-6-ol. As the chemical industry moves toward green chemistry principles, researchers are developing eco-friendly synthesis protocols for this compound. These efforts align with the growing emphasis on sustainable chemical production and reduced carbon footprints.

In summary, 2-Azaspiro[3.4]octan-6-ol (CAS No: 1638920-41-8) represents a fascinating intersection of chemistry and biology. Its spirocyclic architecture, combined with its functional versatility, positions it as a key player in modern medicinal chemistry and material science. As research continues to uncover its full potential, this compound is poised to make significant contributions to science and industry.